Cas no 124605-42-1 (methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenyl-propanoate)

• Product Name: methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenyl-propanoate
• CAS No: 124605-42-1
• Molecular Formula: C₁₅H₂₁NO₅
• Molecular Weight: 295.33094
• MDL: MFCD09037385
• CID: 63729
• PubChem ID: 11140973

methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenyl-propanoate Properties

Names and Identifiers

• (2R,3S)-N-Boc-3-Phenylisoserine methyl ester
• (2R,3S)-2-HYDROXY-3-(N-TERTBUTOXYCARBONYL) AMINO-3-PHENYL-METHYL PROPIONATE
• (2r,3s)-n-tert-butoxycarbonyl-3-phenyl-isoserine methyl ester
• BENZENEPROPANOIC ACID, BETA-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-ALPHA-HYDROXY-, METHYL ESTER
• Methyl (2R,3S)-N-tert-butoxycarbonyl-3-phenylisoserinate
• (2R,3S)-2-HYDROXY-3-(N-TERTBUTOXYCARBONYL) AMINO-3- PHENYL- METHYL PROPIONATE (INTERMEDIATE OF DOCETAXEL)
• (2R,3S)-2-Hydroxy-3-(N-tert.-Butyoxycarbonyl)amino-3-Phenylmethylpropionate
• Boc-iSer(3-Ph)-OMe (2R,3S)
• Methyl (2R,3S)-N-Boc-3-Phenylisoserine
• Methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropionate
• N-tert-butoxycarbonylphenylisoserine methyl ester
• Boc-RS-iSer(3-Ph)-OMe
• (2R,3S)-N-Boc-3-Phenyl-isoserine Methyl ester
• (2R,3S)-N-tert-butoxycarbony-3-phenylisoserine methyl ester
• Methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropiote
• methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenyl-propanoate
• AS-11438
• methyl (2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate
• Benzenepropanoic acid, beta-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxy-, methyl ester, (alphaR,betaS)-
• methyl (2R,3S)-3-t-butoxycarbonylamino-2-hydroxy-3-phenylpropionate
• Benzenepropanoic acid, -[[(1,1-dimethylethoxy)carbonyl]amino]--hydroxy-, methyl ester, [R-(R*,S*)]-; (2R,3S)-N-tert-Butoxycarbonyl-3-phenylisoserine methyl ester
• Methyl (alphaR,betaS)-beta-[[(1,1-dimethylethoxy)carbonyl]amino]-alpha-hydroxybenzenepropanoate
• 124605-42-1
• MFCD09037385
• SCHEMBL6784979
• 3-(2,2-Dimethyl-propoxycarbonylamino)-2-hydroxy-3-phenyl-propionic acid methyl ester
• DTXSID501132493
• EN300-88053
• AKOS015964432
• CS-0022808
• methyl (2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropanoate
• Methyl (2R,3S)-N-tert-butoxycarbonyl-3-phenyl isoserinate
• (2R,3S)-Methyl 3-((tert-butoxycarbonyl)amino)-2-hydroxy-3-phenylpropanoate
• AMY16006
• Methyl (2R pound not3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-3-phenylpropionate
• AC-517
• F14147
• NCALQERIBRYGOK-NWDGAFQWSA-N
• 1352786-20-9
• methyl (2R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-3-phenylpropanoate
• (2R,3S)-N-Boc-3-Phenylisoserinemethylester
• methyl (2R,3S)-3-[(tert-butoxycarbonyl)amino]-2-hydroxy-3-phenylpropanoate
• Methyl (I+/-R,I(2)S)-I(2)-[[(1,1-dimethylethoxy)carbonyl]amino]-I+/--hydroxybenzenepropanoate
• (2R,3S)-N-Boc-3-phenylisoserine methyl ester
• (2R,3S)-N-tert-butoxycarbonyl-3-phenyl-isoserine methyl ester

• MDL： MFCD09037385
• InChIKey： NCALQERIBRYGOK-NWDGAFQWSA-N
• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16-11(12(17)13(18)20-4)10-8-6-5-7-9-10/h5-9,11-12,17H,1-4H3,(H,16,19)/t11-,12+/m0/s1
• SMILES： CC(C)(OC(N[C@H]([C@@H](O)C(OC)=O)C1=CC=CC=C1)=O)C

Computed Properties

• Exact Mass: 295.141973g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 295.141973g/mol
• Monoisotopic Mass: 295.141973g/mol
• Topological Polar Surface Area: 84.9Ų
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.08250
• PSA: 75.63000
• Refractive Index: 1.521
• Boiling Point: No data available
• Melting Point: 132-133 ºC
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Specific Rotation: -7 °--7.5° (choroform)
• Density: 1.170